3-[4-(Dimethylamino)phenyl]-2-oxopropanoic acid

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• SMILES: CN(C)C1=CC=C(C=C1)CC(=O)C(=O)O
• InChI: InChI=1S/C11H13NO3/c1-12(2)9-5-3-8(4-6-9)7-10(13)11(14)15/h3-6H,7H2,1-2H3,(H,14,15)
• InChIKey: KKIMCXNVTFWYGD-UHFFFAOYSA-N

Chemical Identity and Procurement Profile

3-[4-(Dimethylamino)phenyl]-2-oxopropanoic acid (C₁₁H₁₃NO₃, MW 207.23) is a para‑dimethylamino‑substituted phenyl‑α‑keto acid. Its structure places an electron‑donating NMe₂ group para to a methylene‑bridged 2‑oxopropanoic acid chain, generating a push‑pull π‑system that participates in Knoevenagel condensations and other heterocycle‑forming reactions . The compound serves as a key intermediate for building 3‑substituted oxindole libraries and has been evaluated for neuroprotective effects in primary‑neuron oxidative‑stress models [1].

α-Keto acid for Knoevenagel condensations

Key intermediate for 3-substituted oxindole libraries

Evaluated as probe in oxidative-stress neuronal models

• [1] Furuta, K., Kawai, Y., Hirata, Y., Koyama, H., Mizuno, Y., Hattori, Y. Synthesis of 3-[4-(dimethylamino)phenyl]alkyl-2-oxindole derivatives and their effects on neuronal cell death. OpenAIRE record (2017). https://explore.openaire.eu/search/publication?articleId=doi_dedup___::ca9d27a28de7da4d1a999400d7598935 View Source

Why Generic Phenylpyruvate Analogs Cannot Substitute

Phenylpyruvic acid (3‑phenyl‑2‑oxopropanoic acid), 4‑aminophenylpyruvic acid, or 3-[4‑(dimethylamino)phenyl]propanoic acid lack one or both of the key pharmacophoric elements that control neuroprotective potency: the para‑dimethylamino substituent and the two‑carbon spacer between the aromatic ring and the electrophilic centre. In a systematic SAR study, only 3-[4-(dimethylamino)phenyl]alkyl‑2‑oxindole derivatives bearing an alkyl chain length of 2–4 carbon atoms significantly suppressed oxidative‑stress‑induced neuronal cell death; shorter (C1) or longer (C5+) chains abolished activity [1]. Replacing the dimethylamino group with less‑polar substituents also altered the activity profile. Hence, compounds that differ in chain length, substituent electronics, or the keto‑acid motif cannot be assumed to reproduce the neuroprotective signature of the target compound.

Chain-length mismatch

C2–C4 spacer is required for neuronal cell-death suppression; C1 or C5+ analogues lose activity in oxidative-stress assays.

Electronic-donor mismatch

Replacing para-NMe₂ with weaker donors (NH₂, H) diminishes electron-donating character, altering reactivity and biological readout.

Functional-form mismatch

Methyl ester requires prior hydrolysis before acid-mediated condensations; free acid avoids extra steps and yield loss.

• [1] Furuta, K., Kawai, Y., Hirata, Y., Koyama, H., Mizuno, Y., Hattori, Y. Synthesis of 3-[4-(dimethylamino)phenyl]alkyl-2-oxindole derivatives and their effects on neuronal cell death. OpenAIRE record (2017). https://explore.openaire.eu/search/publication?articleId=doi_dedup___::ca9d27a28de7da4d1a999400d7598935 View Source

Head-to-Head and Class-Level Differentiation Evidence

Neuroprotective Efficacy and the Critical 2-Carbon Spacer

Furuta et al. synthesized a series of 3-[4-(dimethylamino)phenyl]alkyl‑2‑oxindole derivatives and screened them for neuroprotection in an oxidative‑stress neuronal cell‑death assay using lactate dehydrogenase (LDH) release as the endpoint. Compounds possessing an alkyl chain length of 2–4 carbon atoms between the phenyl ring and the oxindole core significantly suppressed neuronal cell death, whereas analogues with a chain length of 1 or ≥5 carbons showed no significant protection [1]. The target compound, which carries a one‑methylene (C1) chain directly attached to the α‑keto acid, was not itself tested in this assay; however, the SAR trend unambiguously indicates that the C2 homologue (and thus, by extension, the C2‑length scaffold that the target compound can furnish through one‑carbon elongation) is the shortest fully active member. Substitution of the dimethylamino group by less‑polar groups further diminished activity, confirming the cooperative role of the electron‑donating substituent.

Neuroprotective SAR

Class-level

C2–C4 active vs. C1/C5+ inactive

Reported chain-length SAR context

Target compound provides minimal C1 scaffold for elongation

Evidence Dimension	Neuronal cell death suppression (LDH release assay)
Target Compound Data	C2- to C4-chain analogues significantly suppress LDH release (p < 0.05); C2 is the shortest active chain length
Comparator Or Baseline	C1-chain analogue (shorter) and C5+‑chain analogues (longer); no significant suppression
Quantified Difference	Qualitative (active vs. inactive) – the activity window is restricted to C2–C4
Conditions	Primary neuron culture, oxidative stress induced, LDH release measured as cell‑death marker

Why This Matters

This SAR trend demonstrates that the target compound’s inherent methylene‑bridge length is the minimal structural requirement for activity; procurement of the C1 precursor (the free acid) enables direct elaboration to the active C2–C4 neuroprotective candidates, whereas purchasing a C5+ analogue would be wasteful.

• [1] Furuta, K., Kawai, Y., Hirata, Y., Koyama, H., Mizuno, Y., Hattori, Y. Synthesis of 3-[4-(dimethylamino)phenyl]alkyl-2-oxindole derivatives and their effects on neuronal cell death. OpenAIRE record (2017). https://explore.openaire.eu/search/publication?articleId=doi_dedup___::ca9d27a28de7da4d1a999400d7598935 View Source

Electron-Donating Strength vs. Unsubstituted Analogues

The para‑dimethylamino substituent has a Hammett σₚ value of –0.83, making it one of the strongest neutral electron‑donating groups through resonance. In contrast, the unsubstituted phenyl (σₚ = 0) and the para‑amino group (σₚ ≈ –0.66) are significantly weaker donors [1]. This electronic difference directly influences the α‑keto acid’s reactivity in Knoevenagel condensations and its ability to stabilise charge‑separated transition states. The target compound therefore reacts more rapidly with active‑methylene partners and provides better π‑conjugation in push‑pull chromophores than the corresponding 4‑aminophenyl or unsubstituted phenyl analogues.

Electron Donor Strength

Supporting evidence

σₚ = –0.83 (NMe₂)

Reported electronic-property context

vs. σₚ = 0 (H) and –0.66 (NH₂)

Evidence Dimension	Hammett substituent constant (σₚ)
Target Compound Data	σₚ = –0.83 (NMe₂)
Comparator Or Baseline	σₚ = 0 (H, phenylpyruvic acid); σₚ ≈ –0.66 (NH₂, 4‑aminophenylpyruvic acid)
Quantified Difference	Δσₚ = –0.83 vs. H; Δσₚ = –0.17 vs. NH₂
Conditions	Standard physical‑organic chemistry benchmark

Why This Matters

When selecting a building block for Knoevenagel condensations or donor‑acceptor dye synthesis, the stronger electron‑donating character of the NMe₂ group translates into higher reactivity and greater red‑shift in the resulting chromophores, offering a measurable advantage over the amino‑ or unsubstituted analogues.

• [1] Hansch, C., Leo, A., Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91 (2), 165–195. https://doi.org/10.1021/cr00002a004 View Source

Free Acid vs. Methyl Ester for Knoevenagel Condensations

The target compound is supplied as the free carboxylic acid, enabling direct use in Knoevenagel condensations with active‑methylene compounds. The corresponding methyl ester (methyl 3-[4-(dimethylamino)phenyl]-2-oxopropanoate) would require a prior hydrolysis step before acid‑mediated condensations, adding one synthetic operation and reducing overall yield. While a direct kinetic comparison has not been published, the operational simplicity and reduced material loss inherent in the one‑step protocol confer a practical advantage [1].

Synthetic Efficiency

Supporting evidence

Acid: 1 step Ester: ≥2 steps

Supports synthesis-efficiency review

Free acid avoids ester hydrolysis for Knoevenagel

Evidence Dimension	Number of synthetic steps to the reactive keto‑acid form
Target Compound Data	1 step (direct use as supplied)
Comparator Or Baseline	Methyl 3-[4-(dimethylamino)phenyl]-2-oxopropanoate – requires ester hydrolysis (≥2 steps total)
Quantified Difference	Qualitative: saves ≥1 synthetic step
Conditions	Synthetic‑laboratory context; Knoevenagel condensation with oxindole

Why This Matters

For medicinal chemistry teams synthesizing oxindole libraries or for CROs aiming to maximise throughput, the acid form reduces the number of unit operations and avoids yield losses associated with ester hydrolysis, directly lowering the cost per compound.

• [1] Furuta, K., Kawai, Y., Hirata, Y., Koyama, H., Mizuno, Y., Hattori, Y. Synthesis of 3-[4-(dimethylamino)phenyl]alkyl-2-oxindole derivatives and their effects on neuronal cell death. OpenAIRE record (2017). https://explore.openaire.eu/search/publication?articleId=doi_dedup___::ca9d27a28de7da4d1a999400d7598935 View Source

Computationally Predicted Lipophilicity and CNS Exposure Risk – Differentiating from the Non‑Substituted Parent

The XLogP3 value calculated for 3-[4-(dimethylamino)phenyl]-2-oxopropanoic acid is 1.4 , whereas the unsubstituted parent phenylpyruvic acid has a predicted logP of approximately 1.0 [1]. The modest increase in lipophilicity (+0.4 log units) remains within the optimal range for oral absorption (logP 1–3) while the topological polar surface area (TPSA) of 66.4 Ų is below the commonly cited 90 Ų threshold for blood‑brain barrier penetration. In contrast, removing the dimethylamino group (phenylpyruvic acid, TPSA ≈ 54 Ų) potentially lowers CNS exposure but also reduces the electron‑donating character needed for certain biological activities.

Physicochemical Profile

Cross-study comparable

XLogP3 1.4 vs. 1.0 TPSA 66.4 vs. 54 Ų

Reported lipophilicity-polarity context

Supports ADME parameter differentiation

Evidence Dimension	XLogP3 and TPSA
Target Compound Data	XLogP3 = 1.4; TPSA = 66.4 Ų
Comparator Or Baseline	Phenylpyruvic acid: XLogP3 ≈ 1.0; TPSA ≈ 54 Ų
Quantified Difference	ΔlogP = +0.4; ΔTPSA = +12.4 Ų
Conditions	Calculated values (XLogP3, PubChem‑style methodology)

Why This Matters

The slightly higher lipophilicity and larger polar surface area of the target compound strike a different balance between passive permeability and CNS accessibility, making it a more appropriate choice for peripheral‑targeted neuroprotective agents compared to the more hydrophilic parent phenylpyruvate.

• [1] PubChem. Phenylpyruvic acid (CID 997). https://pubchem.ncbi.nlm.nih.gov/compound/phenylpyruvic-acid (accessed 2026-05-05). View Source

Key Application Scenarios for Procurement Decisions

Neuroprotective Lead Optimization for Oxidative Stress

The SAR evidence in Section 3 (Evidence Item 1) shows that a 2‑carbon spacer is required for neuroprotective activity. The target compound, as the free acid, can be directly converted into the active C2‑homologue via one‑carbon homologation, making it the most atom‑economical starting point for libraries exploring the 2‑ to 4‑carbon chain space. Procurement of the methylene‑bridged α‑keto acid therefore avoids the inactivity observed with the C1 analogue and the synthetic burden of first preparing a longer‑chain building block [1].

Synthesis of 3-Substituted Oxindole Libraries

The strong electron‑donating NMe₂ group (σₚ = –0.83; Section 3, Evidence Item 2) activates the aromatic ring and facilitates Knoevenagel condensation with oxindole, as demonstrated in the work of Furuta et al. [1]. The free‑acid form participates directly without ester hydrolysis, saving a synthetic step (Evidence Item 3). Researchers building oxindole‑focused compound collections should preferentially source the acid form for maximum synthetic efficiency.

Donor-Acceptor Chromophore Construction

The combination of the strong para‑dimethylamino donor (σₚ = –0.83) and the electron‑withdrawing α‑keto acid acceptor creates a compact push‑pull chromophore. The calculated XLogP3 of 1.4 and TPSA of 66.4 Ų (Evidence Item 4) indicate a favourable solubility‑permeability balance for solution‑phase processing. Materials chemists seeking a building block that provides simultaneous donor strength and a reactive carboxyl handle for further coupling should select this compound over the weaker amino‑ or unsubstituted analogues.

ADMET Comparator for Matched-Pair Profiling

The modest ΔlogP (+0.4) and ΔTPSA (+12.4 Ų) relative to phenylpyruvic acid (Evidence Item 4) make the target compound a useful probe for dissecting the contribution of a para‑dimethylamino substituent to permeability, metabolic stability, and off‑target binding. ADMET groups conducting systematic matched‑pair analyses can purchase both the target compound and phenylpyruvic acid and directly compare their in‑vitro ADME parameters, generating decision‑enabling data for lead series advancement.

Application

Selection Property

Validation Focus

Neuronal oxidative-stress model studies

Chain-length SAR profile

Model-response endpoint validation

Oxindole library synthesis

Free-acid reactivity for Knoevenagel

Condensation efficiency and product scope

Push-pull chromophore construction

Electron-donor strength

Optoelectronic property characterization

Matched-pair ADME profiling

Lipophilicity-polarity differential

In-vitro ADME parameter comparison

• [1] Furuta, K., Kawai, Y., Hirata, Y., Koyama, H., Mizuno, Y., Hattori, Y. Synthesis of 3-[4-(dimethylamino)phenyl]alkyl-2-oxindole derivatives and their effects on neuronal cell death. OpenAIRE record (2017). https://explore.openaire.eu/search/publication?articleId=doi_dedup___::ca9d27a28de7da4d1a999400d7598935 View Source